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Compound of Interest

Compound Name: 1,1,3-Trichlorobutane

Cat. No.: B076395

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3-Trichlorobutane is a chlorinated alkane with potential applications as an alkylating agent
in organic synthesis.[1] Its structure presents multiple reactive sites, offering possibilities for the
introduction of a butyl group with varied functionality onto aromatic and other nucleophilic
substrates. This document provides an overview of its potential use in Friedel-Crafts alkylation,
including a representative experimental protocol and relevant data. It is important to note that
while the principles of alkylation are well-established, specific literature on the use of 1,1,3-
trichlorobutane as an alkylating agent is limited. Therefore, the following protocols are
illustrative and based on general procedures for similar halogenated alkanes.

Physicochemical Properties of 1,1,3-Trichlorobutane

A summary of the key physical and chemical properties of 1,1,3-trichlorobutane is provided in
the table below.[1][2][3]
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Property Value

CAS Registry Number 13279-87-3
Molecular Formula C4H7CI3

Molecular Weight 161.46 g/mol

Boiling Point 152 °C

Density 1.2514 g/cm3 at 25 °C
Canonical SMILES cc(cc(enencl

Application in Friedel-Crafts Alkylation

Friedel-Crafts alkylation is a fundamental method for forming carbon-carbon bonds by adding
an alkyl group to an aromatic ring.[4] The reaction is typically catalyzed by a strong Lewis acid,
such as aluminum chloride (AICI3), which facilitates the formation of a carbocation electrophile
from an alkyl halide.[5]

Due to the structure of 1,1,3-trichlorobutane, its reaction as an alkylating agent in a Friedel-
Crafts reaction could potentially lead to a mixture of products due to carbocation
rearrangements. The primary carbocation that could form is likely to undergo a hydride shift to
a more stable secondary or tertiary carbocation, which would then act as the electrophile in the
aromatic substitution.[5][6]

Experimental Protocol: Representative Friedel-
Crafts Alkylation of Benzene

This protocol describes a general procedure for the alkylation of benzene with 1,1,3-
trichlorobutane using aluminum chloride as a catalyst.

Materials:
e 1,1,3-Trichlorobutane

e Benzene (anhydrous)
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e Aluminum chloride (anhydrous)

¢ Dichloromethane (anhydrous, as solvent)
e Hydrochloric acid (1 M aqueous solution)
e Saturated sodium bicarbonate solution
 Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer

» Reflux condenser

e Dropping funnel

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel, add anhydrous aluminum chloride (1.2 equivalents) and
anhydrous dichloromethane.

e Cool the suspension to 0 °C in an ice bath with continuous stirring.

« In the dropping funnel, prepare a solution of 1,1,3-trichlorobutane (1.0 equivalent) in
anhydrous benzene.

o Add the solution from the dropping funnel to the stirred suspension of aluminum chloride
slowly over 30 minutes, maintaining the temperature at 0 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux (approximately 40-50 °C) for 2-4 hours. Monitor the reaction progress by
thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to 0 °C and quench the reaction by the slow
addition of 1 M hydrochloric acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

The crude product can be purified by fractional distillation or column chromatography to
isolate the desired alkylated benzene derivatives.

Safety Precautions:

All manipulations should be carried out in a well-ventilated fume hood.
Anhydrous reagents and solvents are crucial for the success of the reaction.
Aluminum chloride is corrosive and reacts violently with water. Handle with care.

Benzene is a known carcinogen and should be handled with appropriate personal protective
equipment.

Hypothetical Reaction Data

The following table summarizes the hypothetical quantitative data for the Friedel-Crafts

alkylation of benzene with 1,1,3-trichlorobutane.
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Reactant/Prod  Molecular Molar Mass ( Molar Theoretical
uct Formula g/mol) Equivalents Yield (g)
1,1,3-

C4H7CI3 161.46 1.0 -

Trichlorobutane

Benzene C6H6 78.11 Excess -
Aluminum
) AICI3 133.34 1.2 -
Chloride
Alkylated ) (Dependent on
C10H13CI2 (Variable) -
Benzene product)

Visualizing the Workflow

The following diagram illustrates the general workflow for the Friedel-Crafts alkylation using
1,1,3-trichlorobutane.

1,1,3-Trichlorobutane
Benzene
Reaction Mixture Quench Aqueous Workup Purification
(0°C to Reflux) (1M HCI) (Separation & Washing) (Distillation/Chromatography) Al PEiEs)
—>>
AICI3
in Dichloromethane

Click to download full resolution via product page

General workflow for Friedel-Crafts alkylation.

Potential Signaling Pathway Interaction
(Hypothetical)

Should the synthesized alkylated compounds be evaluated for biological activity, a potential
area of investigation could be their interaction with cellular signaling pathways. For instance,
novel small molecules are often screened for their effects on pathways implicated in disease,
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such as cancer. The diagram below illustrates a simplified, hypothetical signaling cascade that
could be a target for such screening.
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Hypothetical inhibition of a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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